Cas no 2019451-71-7 ([1-(Propan-2-yl)cyclopropyl]methanesulfonamide)
[1-(Propan-2-yl)cyclopropyl]methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-679874
- 2019451-71-7
- [1-(propan-2-yl)cyclopropyl]methanesulfonamide
- [1-(Propan-2-yl)cyclopropyl]methanesulfonamide
-
- Inchi: 1S/C7H15NO2S/c1-6(2)7(3-4-7)5-11(8,9)10/h6H,3-5H2,1-2H3,(H2,8,9,10)
- InChI Key: XAVFCSBDENHNGW-UHFFFAOYSA-N
- SMILES: S(CC1(C(C)C)CC1)(N)(=O)=O
Computed Properties
- Exact Mass: 177.08234989g/mol
- Monoisotopic Mass: 177.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 68.5Ų
[1-(Propan-2-yl)cyclopropyl]methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679874-0.05g |
[1-(propan-2-yl)cyclopropyl]methanesulfonamide |
2019451-71-7 | 0.05g |
$1188.0 | 2023-03-11 | ||
| Enamine | EN300-679874-0.1g |
[1-(propan-2-yl)cyclopropyl]methanesulfonamide |
2019451-71-7 | 0.1g |
$1244.0 | 2023-03-11 | ||
| Enamine | EN300-679874-0.25g |
[1-(propan-2-yl)cyclopropyl]methanesulfonamide |
2019451-71-7 | 0.25g |
$1300.0 | 2023-03-11 | ||
| Enamine | EN300-679874-0.5g |
[1-(propan-2-yl)cyclopropyl]methanesulfonamide |
2019451-71-7 | 0.5g |
$1357.0 | 2023-03-11 | ||
| Enamine | EN300-679874-1.0g |
[1-(propan-2-yl)cyclopropyl]methanesulfonamide |
2019451-71-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-679874-2.5g |
[1-(propan-2-yl)cyclopropyl]methanesulfonamide |
2019451-71-7 | 2.5g |
$2771.0 | 2023-03-11 | ||
| Enamine | EN300-679874-5.0g |
[1-(propan-2-yl)cyclopropyl]methanesulfonamide |
2019451-71-7 | 5.0g |
$4102.0 | 2023-03-11 | ||
| Enamine | EN300-679874-10.0g |
[1-(propan-2-yl)cyclopropyl]methanesulfonamide |
2019451-71-7 | 10.0g |
$6082.0 | 2023-03-11 |
[1-(Propan-2-yl)cyclopropyl]methanesulfonamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on [1-(Propan-2-yl)cyclopropyl]methanesulfonamide
Recent Advances in the Study of [1-(Propan-2-yl)cyclopropyl]methanesulfonamide (CAS: 2019451-71-7)
The compound [1-(Propan-2-yl)cyclopropyl]methanesulfonamide (CAS: 2019451-71-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule modulators. Recent studies have focused on its unique structural properties, which contribute to its high binding affinity and selectivity towards specific biological targets.
One of the key areas of research involves the compound's role as a potential inhibitor of carbonic anhydrase isoforms. Carbonic anhydrases (CAs) are a family of enzymes that play critical roles in physiological processes such as pH regulation, CO2 transport, and electrolyte secretion. Dysregulation of CA activity has been implicated in numerous diseases, including glaucoma, epilepsy, and cancer. Preliminary in vitro studies have demonstrated that [1-(Propan-2-yl)cyclopropyl]methanesulfonamide exhibits potent inhibitory activity against several CA isoforms, with IC50 values in the low nanomolar range. These findings suggest its potential as a lead compound for the development of next-generation CA inhibitors.
In addition to its enzyme inhibitory properties, recent investigations have explored the compound's pharmacokinetic and pharmacodynamic profiles. Advanced computational modeling and molecular dynamics simulations have provided insights into its binding modes and interactions with target proteins. These studies highlight the compound's favorable drug-like properties, including good solubility, metabolic stability, and oral bioavailability. Furthermore, in vivo experiments in rodent models have shown promising results, with the compound demonstrating efficacy in disease models relevant to CA dysregulation.
Another emerging area of research focuses on the compound's potential applications in oncology. Recent findings indicate that [1-(Propan-2-yl)cyclopropyl]methanesulfonamide may exert anti-proliferative effects on certain cancer cell lines by modulating intracellular pH and disrupting metabolic pathways. These effects appear to be mediated through its interaction with CA IX and CA XII, which are overexpressed in many hypoxic tumors. Ongoing studies are investigating its synergistic effects with existing chemotherapeutic agents, with the aim of developing combination therapies for resistant cancers.
The synthetic routes and scalability of [1-(Propan-2-yl)cyclopropyl]methanesulfonamide have also been a subject of recent optimization efforts. Researchers have developed more efficient and environmentally friendly synthetic protocols, reducing the number of steps and improving overall yields. These advancements are critical for enabling larger-scale production and facilitating further preclinical and clinical studies.
In conclusion, [1-(Propan-2-yl)cyclopropyl]methanesulfonamide (CAS: 2019451-71-7) represents a promising scaffold for drug discovery, with diverse therapeutic applications. Its potent enzyme inhibitory activity, favorable pharmacokinetic properties, and potential in oncology make it a compound of significant interest. Future research directions will likely focus on expanding its therapeutic indications, optimizing its pharmacological profile, and advancing it through the drug development pipeline.
2019451-71-7 ([1-(Propan-2-yl)cyclopropyl]methanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)